Ethyl 2,5-dihydroxybenzoate

• IUPAC Name: ethyl 2,5-dihydroxybenzoate
• InChI: InChI=1S/C9H10O4/c1-2-13-9(12)7-5-6(10)3-4-8(7)11/h3-5,10-11H,2H2,1H3
• InChI Key: GCUPAENRSCPHBM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1)O)O
• Molecular Formula: C9H10O4
• DSSTOX Substance ID: DTXSID90192600
• Molecular Weight: 182.17 g/mol
• CAS No.: 3943-91-7

Description

Ethyl 2,5-dihydroxybenzoate, also known as ethyl gentisate, is an aromatic ester.

Synthesis Analysis

This compound can be synthesized from 2,5-dihydroxybenzoic acid by an esterification process with absolute ethanol.

Molecular Structure Analysis

The crystal structure of the molecule was found to be planar.

Chemical Reactions Analysis

This compound may be used for developing fourth generation acid dendrons.

Physical And Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. Its molecular formula is C9H10O4 and it has a molecular weight of 182.17. The melting point ranges from 75.0 to 79.0 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl 2,5-dihydroxybenzoate is involved in various synthetic processes. For example, it plays a role in the synthesis of methyl 5-[2-(2,5-dimethoxyphenyl)ethyl]-2-hydroxybenzoate, a compound designed for treating hyperproliferative disorders and cancer (Kucerovy et al., 1997).
• Another example is the synthesis of 3,5-dichloro-6-ethyl-2,4-dihydroxybenzoic acid, an aromatic constituent of the antibiotic lipiarmycin A3 (Alexy & Scharf, 1991).

Biological and Medicinal Research

• This compound has shown significant biological properties. For instance, a study demonstrated its role in inducing cell autophagy and apoptosis in esophageal squamous cell carcinoma cells (Han et al., 2014).
• It has also been studied for its potential as a prolyl-hydroxylase inhibitor, with implications for iron deficiency in cells (Wang et al., 2002).

Environmental Applications

• In environmental chemistry, this compound is relevant for its involvement in photodegradation processes. A study on the photodegradation of parabens mentioned the formation of dihydroxybenzoic acid as a by-product, highlighting the compound's role in environmental remediation (Gmurek et al., 2015).

Analytical Chemistry

• In analytical chemistry, the compound has been used in studies focusing on high-performance liquid chromatography (HPLC). It is a critical compound for understanding the chromatographic behavior of similar dihydroxybenzoic acids (Aghabeigi & Henderson, 1992).

Material Science

• This compound has applications in material science as well, especially in the synthesis of complex structures like helicates, as seen in the hierarchical assembly of dinuclear titanium(IV) complexes (Van Craen et al., 2015).

Mechanism of Action

Target of Action

Ethyl 2,5-dihydroxybenzoate, also known as ethyl gentisate, is a dual modulator of bone cell differentiation . It primarily targets osteoblasts and osteoclasts, which are key cells involved in bone formation and resorption, respectively .

Mode of Action

This compound interacts with its targets by promoting osteoblast differentiation and inhibiting osteoclast differentiation . This dual action results in enhanced bone formation and reduced bone resorption, contributing to overall bone health .

Biochemical Pathways

The compound affects the biochemical pathways involved in bone cell differentiation. It enhances alkaline phosphatase activity, osteocalcin expression, and calcium deposition in human mesenchymal stem cells, which are crucial steps in osteoblast differentiation . On the other hand, it inhibits RANKL-activated osteoclastogenesis in RAW 264.7 cells, thereby reducing bone resorption .

Pharmacokinetics

Its solubility in various solvents such as dmf, dmso, ethanol, and pbs (ph 72) suggests that it may have good bioavailability

Result of Action

The molecular and cellular effects of this compound’s action include enhanced osteoblast differentiation and inhibited osteoclast differentiation . This leads to increased bone formation and decreased bone resorption, which can contribute to the maintenance of healthy bone density and structure .

Safety and Hazards

Ethyl 2,5-dihydroxybenzoate may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to avoid prolonged or repeated exposure.

Future Directions

Ethyl 2,5-dihydroxybenzoate has been used in a study for the promotion of bone regeneration in an osteoporotic animal model. This suggests potential future directions in the field of bone tissue scaffolds.

Relevant Papers A paper titled “Locally delivered ethyl-2,5-dihydroxybenzoate using 3D printed bone implant for promotion of bone regeneration in a osteoporotic animal model” discusses the use of this compound for promoting bone regeneration.

Biochemical Analysis

Biochemical Properties

Ethyl 2,5-dihydroxybenzoate is known to interact with various enzymes and proteins, playing a crucial role in biochemical reactions. It promotes osteoblast differentiation, enhancing alkaline phosphatase activity, osteocalcin expression, and calcium deposition in human mesenchymal stem cells . It also inhibits RANKL-activated osteoclastogenesis in RAW 264.7 cells .

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. It influences cell function by promoting bone formation and inhibiting bone resorption . The compound’s impact on cell signaling pathways, gene expression, and cellular metabolism is evident in its ability to modulate bone cell differentiation .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules and its role in enzyme inhibition or activation. It exerts its effects at the molecular level, leading to changes in gene expression that promote osteoblast differentiation and inhibit osteoclastogenesis .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability, degradation, and long-term effects on cellular function have been observed in in vitro or in vivo studies . The release of this compound results in decreased bone resorption and increased bone formation around the implant .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. In an osteoporotic model, it was confirmed that bone healing was increased and implant fixation was enhanced . The specific threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, are not mentioned in the available literature.

Metabolic Pathways

Given its role in promoting osteoblast differentiation and inhibiting osteoclastogenesis, it is likely involved in pathways related to bone metabolism .

Transport and Distribution

Given its effects on bone cells, it is likely that it interacts with transporters or binding proteins related to bone metabolism .

Synthesis routes and methods I

Procedure details

In the solution of 220 g(2 mol) of hydroquinone in 500 ml of acetic acid, 108.5 g(1 mol) of ethyl chloroformate was drop-added for one hour while agitating the solution at 110° C. The mixture was maintained at 110° C. for two hours, and acetic acid was distilled under vacuum. 1 liter of methylene chloride was added to the reaction mixture, and the unreacted excess hydroquinone was filtered and collected (recoverd amount: 110 g, recycled without any purification process). A desired mono ethoxycarbonyl hydroquinone was obtained by evaporating the residue under vacuum. (Yield: 164.6 g(98%). mp: 81-82° C., 1H-NMR(200 MHz, CDCl3, ppm) 1.38 (t, 3H), 4.31 (q, 2H), 5.57 (br, 1H) 6.72 (d, 2H), 6.98 (d, 2H).

Synthesis routes and methods II

Procedure details